Cas no 2223498-39-1 (4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile)

• Product Name: 4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile
• CAS No: 2223498-39-1
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 6143346
• PubChem ID: 137842117
• Update Time: 2025-06-15

4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2223498-39-1
• EN300-26598090
• 4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

• Inchi： 1S/C17H22N4O2/c1-23-16-9-15(11-20-6-2-3-7-20)21(12-16)17(22)13-4-5-19-14(8-13)10-18/h4-5,8,15-16H,2-3,6-7,9,11-12H2,1H3/t15-,16-/m0/s1
• InChI Key： RXBRYJFMGQNSMJ-HOTGVXAUSA-N
• SMILES： O(C)[C@@H]1CN(C(C2C=CN=C(C#N)C=2)=O)[C@H](CN2CCCC2)C1

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.5Ų

Additional information on 4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile

Introduction to 4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile (CAS No. 2223498-39-1)

4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2223498-39-1, belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications.

The molecular structure of 4-[(2S,4S)-4-methoxy-2-[(pyrrolidin-1-yl)methyl]pyrrolidine-1-carbonyl]pyridine-2-carbonitrile is characterized by a pyridine core substituted with a nitrile group at the 2-position, and an acylated derivative of a chiral pyrrolidine scaffold at the 1-position. This configuration suggests potential interactions with biological targets that could modulate various physiological pathways. The presence of the pyrrolidin-1-yl moiety, which is a common pharmacophore in medicinal chemistry, further enhances its interest as a candidate for further investigation.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications, as enantiomeric purity can significantly influence the efficacy and safety of drug candidates. The stereochemistry of 4-methoxy-substituted pyrrolidine derivatives has been extensively studied, and compounds like this one have shown potential in various preclinical models. The specific stereochemical configuration at the 2S and 4S positions in this molecule may contribute to its unique pharmacological profile.

The nitrile group at the 2-position of the pyridine ring is another key feature that may contribute to the biological activity of this compound. Nitrile groups are known to participate in various chemical reactions and can serve as bioisosteres in drug design. They have been reported to enhance binding affinity and metabolic stability in several drug molecules. The combination of these structural elements makes 4-[ (2S,4S)-4-methoxy -2 -[ (pyrrolidin -1 -yl) methyl] pyrrolidine -1 -carbonyl] pyridine -2 -carbonitrile an intriguing candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. These computational studies can provide valuable insights into the potential pharmacological activity of 4-[ (2S,4S)-4-methoxy -2 -[ (pyrrolidin -1 -yl) methyl] pyrrolidine -1 -carbonyl] pyridine -2 -carbonitrile. For instance, virtual screening studies have identified several potential binding sites on target proteins that could be modulated by this compound.

In addition to computational approaches, experimental techniques such as X-ray crystallography and NMR spectroscopy have been instrumental in elucidating the structure-function relationships of such molecules. These methods can provide high-resolution structural information that complements computational predictions and helps validate potential drug-target interactions.

The synthesis of chiral compounds like 4-[ (2S,4S)-4-methoxy -2 -[ (pyrrolidin -1 -yl) methyl] pyrrolidine -1 -carbonyl] pyridine -2 -carbonitrile often presents significant challenges due to the need for high enantiomeric purity. Advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, have been employed to achieve the desired stereochemical configuration. These synthetic strategies are critical for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

The potential applications of this compound extend to various therapeutic areas, including oncology, neurology, and inflammation. In oncology research, for example, small molecules that modulate key signaling pathways involved in cancer cell proliferation have shown great promise. The unique structural features of 4-[ (2S,4S)-4-methoxy -2 -[ (pyrrolidin -1 -yl) methyl] pyrrolidine -1 -carbonyl] pyridine -2 -carbonitrile suggest that it may interact with enzymes or receptors involved in these pathways.

In neurology research, compounds that target neurodegenerative diseases are of particular interest. The interaction between this molecule and central nervous system receptors or enzymes could potentially lead to novel treatments for conditions such as Alzheimer's disease or Parkinson's disease. Preliminary studies have suggested that similar scaffolds may exhibit neuroprotective properties.

The anti-inflammatory potential of this compound is another area of interest. Inflammation is a key factor in many chronic diseases, and modulating inflammatory responses has been shown to improve patient outcomes. The structural features of 4-[ (2S,4S)-4-methoxy – 2 – [ (pyrrolidin – 1 – yl) methyl] pyrrolidine – 1 – carbonyl] pyridine – 2 – carbonitrile suggest that it may interact with inflammatory mediators or signaling pathways.

The development of new drugs often involves a multi-step process that includes preclinical testing followed by clinical trials. Preclinical studies are conducted to evaluate the safety and efficacy of a compound before it is tested in humans. These studies typically involve cell-based assays, animal models, and other experimental approaches.

If preclinical results are promising, a compound may proceed to clinical trials where it is tested in human volunteers under strict regulatory oversight. Clinical trials are conducted in multiple phases to assess different aspects of a drug's safety and effectiveness. Phase I trials focus on safety and dosage determination, while Phase II trials evaluate efficacy in a smaller patient population.

The ultimate goal of drug development is to provide patients with safe and effective treatments for their medical conditions. Compounds like 4-[ (2S , 4S ) – 4 – methoxy – 2 – [ (py r rol idin – 1 – yl ) methyl ] p y r rol id ine – 1 – carb on y l ] p y rid ine – 2 – car bo n itr ile, with their unique structural features and potential biological activities , represent promising candidates for further investigation . Continued research into their mechanisms of action , synthesis , and therapeutic applications will be essential for realizing their full potential .